N'-(4-chlorobenzylidene)-2-(2-methoxyphenoxy)acetohydrazide

• IUPAC Name: N-[(E)-(4-chlorophenyl)methylideneamino]-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C16H15ClN2O3/c1-21-14-4-2-3-5-15(14)22-11-16(20)19-18-10-12-6-8-13(17)9-7-12/h2-10H,11H2,1H3,(H,19,20)/b18-10+
• InChI Key: GLRUOPWOFUSKSC-VCHYOVAHSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NN=CC2=CC=C(C=C2)Cl
• Isomeric SMILES: COC1=CC=CC=C1OCC(=O)N/N=C/C2=CC=C(C=C2)Cl
• Molecular Formula: C16H15ClN2O3
• Molecular Weight: 318.75 g/mol
• CAS No.: 302910-07-2

Description

N’-(4-chlorobenzylidene)-2-(2-methoxyphenoxy)acetohydrazide is an organic compound that belongs to the class of hydrazones It is characterized by the presence of a hydrazide group attached to a benzylidene moiety, which is further substituted with a chlorine atom and a methoxyphenoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-(4-chlorobenzylidene)-2-(2-methoxyphenoxy)acetohydrazide typically involves the condensation reaction between 4-chlorobenzaldehyde and 2-(2-methoxyphenoxy)acetohydrazide. The reaction is usually carried out in an organic solvent such as ethanol or methanol, under reflux conditions. The reaction mixture is heated to promote the formation of the hydrazone linkage, and the product is then isolated by filtration and purified by recrystallization.

Industrial Production Methods

In an industrial setting, the production of N’-(4-chlorobenzylidene)-2-(2-methoxyphenoxy)acetohydrazide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the process. Additionally, the optimization of reaction parameters such as temperature, solvent, and catalyst can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

N’-(4-chlorobenzylidene)-2-(2-methoxyphenoxy)acetohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the hydrazone group to hydrazine or other reduced forms.

Substitution: The chlorine atom on the benzylidene moiety can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophiles such as amines, thiols, and alkoxides can be employed for substitution reactions.

Major Products Formed

Oxidation: Oxidized derivatives such as carboxylic acids or ketones.

Reduction: Reduced forms such as hydrazines or amines.

Substitution: Substituted derivatives with various functional groups replacing the chlorine atom.

Scientific Research Applications

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound has shown potential as an antimicrobial and antifungal agent.

Medicine: Research has indicated its potential use in the development of new pharmaceuticals, particularly for its anti-inflammatory and anticancer properties.

Industry: It can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N’-(4-chlorobenzylidene)-2-(2-methoxyphenoxy)acetohydrazide involves its interaction with specific molecular targets and pathways. For example, its antimicrobial activity may be attributed to its ability to disrupt bacterial cell membranes or inhibit key enzymes involved in microbial metabolism. In the context of its anti-inflammatory and anticancer properties, the compound may modulate signaling pathways related to inflammation and cell proliferation.

Comparison with Similar Compounds

N’-(4-chlorobenzylidene)-2-(2-methoxyphenoxy)acetohydrazide can be compared with other hydrazone derivatives, such as:

N’-(4-fluorobenzylidene)-2-(2-methoxyphenoxy)acetohydrazide: Similar structure but with a fluorine atom instead of chlorine, which may result in different chemical reactivity and biological activity.

N’-(4-bromobenzylidene)-2-(2-methoxyphenoxy)acetohydrazide: Contains a bromine atom, potentially leading to variations in its physical and chemical properties.

N’-(4-methylbenzylidene)-2-(2-methoxyphenoxy)acetohydrazide: Substituted with a methyl group, which can influence its solubility and interaction with biological targets.

The uniqueness of N’-(4-chlorobenzylidene)-2-(2-methoxyphenoxy)acetohydrazide lies in its specific substitution pattern, which imparts distinct chemical and biological properties compared to its analogs.